2-Methyl-4-(3,4,5-trifluorophenyl)butan-2-ol

• IUPAC Name: 2-methyl-4-(3,4,5-trifluorophenyl)butan-2-ol
• InChI: InChI=1S/C11H13F3O/c1-11(2,15)4-3-7-5-8(12)10(14)9(13)6-7/h5-6,15H,3-4H2,1-2H3
• InChI Key: VJJFMKZZZCQAAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=C(C(=C1)F)F)F)O
• Molecular Formula: C11H13F3O
• Molecular Weight: 218.21 g/mol

Description

The compound identified as “2-Methyl-4-(3,4,5-trifluorophenyl)butan-2-ol” is a chemical entity with specific properties and applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of “2-Methyl-4-(3,4,5-trifluorophenyl)butan-2-ol” involves specific synthetic routes and reaction conditions. The synthesis typically requires a series of chemical reactions, including the use of specific reagents and catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In industrial settings, the production of “this compound” is scaled up using optimized methods to ensure cost-effectiveness and efficiency. The industrial production process may involve continuous flow reactors, automated systems, and stringent quality control measures to maintain consistency and high standards.

Chemical Reactions Analysis

Types of Reactions

“2-Methyl-4-(3,4,5-trifluorophenyl)butan-2-ol” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another atom or group.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated compounds. Substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

“2-Methyl-4-(3,4,5-trifluorophenyl)butan-2-ol” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and pharmacological properties.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of “2-Methyl-4-(3,4,5-trifluorophenyl)butan-2-ol” involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The detailed molecular mechanisms and pathways involved are subjects of ongoing research.